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For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed protocol for the quantitative determination of porcine
calcitonin in serum samples using a sandwich Enzyme-Linked Immunosorbent Assay (ELISA)
kit. Calcitonin is a 32-amino acid peptide hormone primarily secreted by the parafollicular cells
(C-cells) of the thyroid gland. It plays a crucial role in calcium and phosphorus metabolism.
Accurate measurement of porcine calcitonin levels is essential for various research
applications, including physiological studies, disease modeling, and the development of
therapeutic agents. This protocol is designed to ensure reliable and reproducible results.

Principle of the Assay

This ELISA kit employs the sandwich ELISA technique. A microplate is pre-coated with a
monoclonal antibody specific for porcine calcitonin. When standards and samples are added to
the wells, the porcine calcitonin present binds to the immobilized antibody. Following a washing
step, a biotin-conjugated polyclonal antibody specific for porcine calcitonin is added, which
binds to the captured calcitonin, forming an antibody-antigen-antibody complex. Subsequently,
Streptavidin-HRP is added, which binds to the biotin. After another wash, a TMB substrate
solution is added. The intensity of the color developed is proportional to the amount of porcine
calcitonin in the sample. The reaction is terminated by the addition of a stop solution, and the
absorbance is measured at 450 nm.
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Materials and Reagents

Material/lReagent

Specification

Storage

Micro-ELISA strip plate

96 wells, pre-coated with anti-

porcine calcitonin antibody

2-8°C

Lyophilized, concentration to

2-8°C (unopened), -20°C

Standard

be reconstituted (reconstituted)
Biotin-conjugated antibody Specific for porcine calcitonin 2-8°C
HRP-avidin 2-8°C
Wash Buffer 20x concentrate 2-8°C

Sample Diluent

2-8°C

TMB Substrate

2-8°C, protected from light

Stop Solution

Acidic solution

Room Temperature

Plate Sealer

Room Temperature

Instruction Manual

Room Temperature

Note: Do not mix or substitute reagents with those from other lots or sources.[1]

Experimental Protocols
Serum Sample Collection and Preparation

Proper sample collection and preparation are critical for accurate results.

tube.

Blood Collection: Collect whole blood using a serum separator tube (SST).
Clotting: Allow the blood to clot for 2 hours at room temperature or overnight at 4°C.[2][3]
Centrifugation: Centrifuge the clotted blood for 15-20 minutes at 1000 x g.[2][4]

Supernatant Collection: Carefully aspirate the serum (supernatant) and transfer it to a clean
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o Storage: Assay the serum immediately or aliquot and store at -20°C or -80°C for later use.
Avoid repeated freeze-thaw cycles. If samples are to be used within 5 days, they can be
stored at 2-8°C. Grossly hemolyzed samples are not suitable for this assay.

Reagent Preparation

Bring all reagents and samples to room temperature before use.
» Standard Dilution Series:

o Reconstitute the lyophilized standard with Sample Diluent to create the stock solution. Mix
gently and allow it to sit for at least 15 minutes.

o Perform serial dilutions of the stock solution with Sample Diluent to create a standard
curve. The Sample Diluent serves as the zero standard (0 pg/mL).

» Wash Buffer (1x): Dilute the 20x concentrated Wash Buffer with deionized or distilled water.

ELISA Assay Procedure

e Add Standards and Samples: Add 100 pL of each standard and sample to the appropriate
wells.

 Incubate: Cover the plate with a plate sealer and incubate for 2 hours at 37°C.

e Wash: Aspirate the liquid from each well and wash each well with 300 pL of 1x Wash Buffer.
Repeat the wash process three more times for a total of four washes. After the last wash,
invert the plate and blot it against clean paper towels to remove any remaining buffer.

» Add Biotin-conjugated Antibody: Add 100 pL of the biotin-conjugated antibody working
solution to each well.

e Incubate: Cover the plate and incubate for 1 hour at 37°C.
o Wash: Repeat the wash step as described in step 3.

e Add HRP-avidin: Add 100 pL of the HRP-avidin working solution to each well.
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e Incubate: Cover the plate and incubate for 1 hour at 37°C.

e Wash: Repeat the wash step five times as described in step 3.

e Add Substrate: Add 90 pL of TMB Substrate to each well.

e Incubate: Cover the plate and incubate for 15-30 minutes at 37°C in the dark.

o Stop Reaction: Add 50 pL of Stop Solution to each well. The color will change from blue to
yellow.

» Read Absorbance: Read the optical density (OD) of each well at 450 nm within 5 minutes
using a microplate reader.

Data Presentation
Standard Curve Generation

Create a standard curve by plotting the mean absorbance for each standard concentration on
the y-axis against the corresponding concentration on the x-axis. Use a four-parameter logistic
(4-PL) curve fit.

Table 1: Example Standard Curve Data

Concentration (pg/mL) OD at 450 nm
2000 2.458
1000 1.632
500 0.987
250 0.541
125 0.288
62.5 0.152
31.25 0.095
0 0.050
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Note: This data is for example purposes only. A new standard curve must be generated for

each assay.

Visualizations
Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Preparation

Grepare Reagents and Samples)

\ 4

Gdd Standards and Samples to Platta

Incubatior}y& Binding

Incubate (2h, 37°C)
Calcitonin binds to antibody

Wash Plate (4x)

Add Biotin-conjugated Antibody

Incubate (1h, 37°C)

Wash Plate (4x)

Add HRP-avidin

Incubate (1h, 37°C)

Wash Plate (5x)

Detection

v

Add TMB Substrate
Incubate (15-30 min, 37°C, Dark)

Add Stop Solution

Read Absorbance at 450 nm

© 2025 BenchChem. All rights reserved. 6/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Step 1: Coating & Sample Addition Step 2: Detection Antibody Step 3: Enzyme Conjugate Step 4: Substrate Addition & Color Development

Capture Antibody

Porcine Calcitonin
(in Sample)

Capture Antibody Capture Antibody Capture Antibody

Porcine Calcitonin Porcine Calcitonin Porcine Calcitonin

Biotin-conjugated
Detection Antibody

Biotin-conjugated
Detection Antibody

Biotin-conjugated
Detection Antibody

Streptavidin-HRP Streptavidin-HRP

TMB Substrate

(enzyme action)

Colored Product

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b077327?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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